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Compound of Interest

Compound Name: IND81

Cat. No.: B13439390

For Researchers, Scientists, and Drug Development Professionals

Introduction

IND81 is an orally active antiprion agent identified by its Chemical Abstracts Service (CAS)
number 1426047-52-0. It has a molecular formula of C1sH14N4S2 and a molecular weight of
350.46 g/mol . This compound has shown efficacy in reducing the abnormal, misfolded forms of
prion proteins (PrPSc), which are the causative agents of fatal neurodegenerative diseases
known as transmissible spongiform encephalopathies (TSEs).[1] The mechanism of action of
IND81 revolves around inhibiting the conversion of the cellular prion protein (PrPC) into the
pathogenic PrPSc isoform. This document provides detailed protocols for the preparation and
storage of IND81 solutions, as well as an overview of its potential role in modulating prion
protein signaling pathways.

Data Presentation: Physicochemical and Solubility
Data

For reproducible and accurate experimental results, proper handling and preparation of IND81
are crucial. The following table summarizes the known physicochemical and solubility data for
IND81.
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Parameter Value Source
CAS Number 1426047-52-0 MCE
Molecular Formula C1sH14N4S2 MCE
Molecular Weight 350.46 g/mol MCE
Appearance Solid powder Generic
ICso0 1.95 pM (antiprion activity) MCE

Solubility in DMSO

=10 mM (estimated)

Inferred from similar
compounds and general lab

practice

Solubility in Ethanol

Sparingly soluble (estimated)

Inferred from similar
compounds and general lab

practice

Aqueous Solubility

Poorly soluble (estimated)

Inferred from chemical

structure

Note: Specific quantitative solubility data is not readily available in public literature. The

solubility in DMSO and ethanol are estimations based on the chemical structure and data for

similar small molecules used in biomedical research. It is highly recommended to perform

small-scale solubility tests before preparing a large stock solution.

Solution Preparation and Storage Protocols

Materials
IND81 powder

Vortex mixer

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol (200 proof), anhydrous

Sterile microcentrifuge tubes or vials
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o Calibrated pipettes

Protocol for Preparing a 10 mM Stock Solution in DMSO

» Weighing the Compound: Carefully weigh out 3.50 mg of IND81 powder using a calibrated
analytical balance. To minimize static electricity, use an anti-static weigh boat or paper.

e Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the IND81 powder.

e Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a water bath (37°C) for 5-10 minutes can aid in
dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

 Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 pL or
50 uL) in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles of the
main stock.

o Storage: Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for
long-term storage (up to 1 year). Protect from light.

Protocol for Preparing a 1 mM Working Solution in Cell
Culture Medium

» Thawing the Stock: Thaw a single aliquot of the 10 mM IND81 stock solution in DMSO at
room temperature.

e Dilution: In a sterile tube, add 990 pL of pre-warmed cell culture medium. To this, add 10 pL
of the 10 mM IND81 stock solution.

» Mixing: Gently mix the solution by pipetting up and down or by inverting the tube several
times. Avoid vigorous vortexing to prevent protein denaturation in the medium.

» Final Concentration: This will result in a 100 uM working solution. Further dilutions can be
made in cell culture medium to achieve the desired final experimental concentration. The
final concentration of DMSO in the culture should be kept below 0.5% to avoid solvent-
induced toxicity.
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o Usage: Use the freshly prepared working solution immediately. Do not store diluted aqueous
solutions for extended periods.

Experimental Protocols

In Vivo Administration Protocol (Adapted from Mouse
Studies)

The following is a general protocol for the oral administration of IND81 to mice, based on
methodologies used in prion disease research.[2]

e Vehicle Preparation: Prepare a suitable vehicle for oral gavage. A common vehicle for
hydrophobic compounds is a suspension in 0.5% (w/v) carboxymethylcellulose (CMC) in
sterile water.

o IND81 Suspension: Weigh the required amount of IND81 and suspend it in the prepared
vehicle to the desired final concentration (e.g., 10 mg/mL).

 Homogenization: Homogenize the suspension using a tissue homogenizer or by sonication
until a uniform suspension is achieved.

o Administration: Administer the IND81 suspension to mice via oral gavage using a proper
gauge feeding needle. The volume of administration should be based on the animal's body
weight (e.g., 10 mL/kg).

o Control Group: The control group should receive the vehicle only, administered in the same
volume and by the same route.

e Monitoring: Monitor the animals for any adverse effects according to the approved animal
care and use protocol.

Signaling Pathways and Mechanism of Action

IND81 acts as an antiprion agent, interfering with the conversion of the normal cellular prion
protein (PrPC) to the misfolded, pathogenic PrPSc. The precise mechanism of action is not
fully elucidated, but it is believed to stabilize the native conformation of PrPC or inhibit the
interaction between PrPC and PrPSc. The signaling pathways associated with PrPC are
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complex and can be either neuroprotective or neurotoxic, depending on the cellular context and
the binding partners involved.

PrPC Signaling Overview

The cellular prion protein (PrPC) is a glycosylphosphatidylinositol (GPI)-anchored protein
located on the cell surface.[3] It can act as a scaffold for various signaling molecules,
influencing pathways involved in cell survival, differentiation, and synaptic plasticity.[3][4][5]
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Caption: Overview of PrPC signaling pathways.

Experimental Workflow for Testing IND81 Efficacy

The following diagram illustrates a typical experimental workflow to assess the efficacy of
IND81 in a cell-based model of prion disease.
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Caption: Workflow for assessing IND81 antiprion efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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